Cas no 500584-95-2 (1-(3-chloro-4-methylphenyl)-4-(4-nitrobenzoyl)piperazine)

• Product Name: 1-(3-chloro-4-methylphenyl)-4-(4-nitrobenzoyl)piperazine
• CAS No: 500584-95-2
• MF: C₁₈H₁₈ClN₃O₃
• MW: 359.806823253632
• CID: 6407680
• PubChem ID: 284077
• Update Time: 2025-10-28

1-(3-chloro-4-methylphenyl)-4-(4-nitrobenzoyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methylphenyl)-4-(4-nitrobenzoyl)piperazine
• (4-(3-chloro-4-methylphenyl)piperazin-1-yl)(4-nitrophenyl)methanone
• AKOS001415358
• F1406-0178
• Z274554756
• NSC139688
• [4-(3-chloro-4-methylphenyl)piperazin-1-yl]-(4-nitrophenyl)methanone
• NSC-139688
• 500584-95-2
• Methanone, [4-(3-chloro-4-methylphenyl)-1-piperazinyl](4-nitrophenyl)-

• Inchi： 1S/C18H18ClN3O3/c1-13-2-5-16(12-17(13)19)20-8-10-21(11-9-20)18(23)14-3-6-15(7-4-14)22(24)25/h2-7,12H,8-11H2,1H3
• InChI Key： UPKKCAWPYYBWQL-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC=C(C)C(Cl)=C2)CC1)(C1=CC=C([N+]([O-])=O)C=C1)=O

Computed Properties

• Exact Mass: 359.1036691g/mol
• Monoisotopic Mass: 359.1036691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• Density: 1.333±0.06 g/cm3(Predicted)
• Boiling Point: 571.8±50.0 °C(Predicted)
• pka: 1.93±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(3-chloro-4-methylphenyl)-4-(4-nitrobenzoyl)piperazine

Chemical Profile of 1-(3-chloro-4-methylphenyl)-4-(4-nitrobenzoyl)piperazine (CAS No. 500584-95-2)

1-(3-chloro-4-methylphenyl)-4-(4-nitrobenzoyl)piperazine, identified by its CAS number 500584-95-2, is a specialized organic compound that has garnered attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to the piperazine class of heterocyclic amines, which are widely recognized for their role in drug development, particularly in the modulation of neurotransmitter systems. The presence of both chloro and nitro substituents in its aromatic ring system contributes to its distinct reactivity and potential biological activity.

The molecular structure of 1-(3-chloro-4-methylphenyl)-4-(4-nitrobenzoyl)piperazine consists of a piperazine core linked to a benzoyl group at the 4-position and a 3-chloro-4-methylphenyl group at the 1-position. This arrangement creates a molecule with multiple potential sites for interaction with biological targets, making it a promising candidate for further investigation in medicinal chemistry. The chloro substituent, in particular, is known to enhance lipophilicity and binding affinity, while the nitro group can influence electronic properties and metabolic stability.

In recent years, there has been significant interest in developing novel piperazine derivatives for their potential therapeutic applications. Piperazines have been extensively studied for their ability to modulate various neurotransmitter receptors, including serotonin, dopamine, and norepinephrine receptors. The compound 1-(3-chloro-4-methylphenyl)-4-(4-nitrobenzoyl)piperazine represents an advanced scaffold that could be modified to develop drugs with enhanced selectivity and efficacy.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex pharmacophores. The benzoyl moiety attached to the piperazine ring can be further functionalized to introduce additional pharmacological properties. For instance, it could be used to develop compounds that exhibit both central nervous system (CNS) activity and peripheral effects, depending on the specific modifications made to its structure.

Recent studies have begun to explore the pharmacological profile of 1-(3-chloro-4-methylphenyl)-4-(4-nitrobenzoyl)piperazine in vitro and in vivo. Preliminary findings suggest that this compound may exhibit potent activity at certain receptor targets, making it a valuable tool for drug discovery. The nitro group, in particular, has been shown to influence redox properties, which could be exploited for developing drugs with improved bioavailability or targeted delivery systems.

The synthesis of 1-(3-chloro-4-methylphenyl)-4-(4-nitrobenzoyl)piperazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The chloro and nitro substituents necessitate specific reaction conditions to prevent unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently.

In conclusion, 1-(3-chloro-4-methylphenyl)-4-(4-nitrobenzoyl)piperazine (CAS No. 500584-95-2) is a structurally interesting compound with significant potential in medicinal chemistry. Its unique combination of substituents makes it a versatile scaffold for developing novel therapeutic agents. Further research is warranted to fully elucidate its pharmacological properties and explore its applications in drug development.